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Introduction
The separation of isomeric alkanes presents a significant challenge in chemical engineering

and purification processes due to their similar physical properties, particularly their close boiling

points. This application note details a protocol for the high-efficiency fractional distillation of a

binary mixture of 2,3-dimethylpentane and 2-methylhexane. These two C7 isomers have a

boiling point difference of approximately 0.27°C, making their separation a rigorous test for the

efficiency of a fractional distillation column.[1] This document is intended for researchers,

scientists, and drug development professionals who require high-purity isomers for their work.

The protocol herein is based on established principles of fractional distillation and incorporates

data from studies that have utilized this specific mixture to evaluate the performance of highly

efficient fractionating columns.[1] Adherence to the detailed methodology and safety

precautions is crucial for achieving successful separation and ensuring laboratory safety.

Physical Properties and Data
A thorough understanding of the physical properties of the components is essential for

designing and executing an effective fractional distillation. The key physical properties of 2,3-

dimethylpentane and 2-methylhexane are summarized in the table below.
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Property
2,3-
Dimethylpentane

2-Methylhexane Reference

Molecular Formula C₇H₁₆ C₇H₁₆ [2]

Molar Mass 100.21 g/mol 100.21 g/mol [2]

Normal Boiling Point 89.784°C 90.052°C [1]

Refractive Index

(n20/D)
1.39196 1.38485 [1]

Vapor Pressure (at

37.7°C)
2.35 psi 2.27 psi [3]

The very small difference in boiling points necessitates a distillation column with a high number

of theoretical plates to achieve effective separation. The relative volatility of this mixture has

been experimentally determined to be approximately 1.0079, highlighting the difficulty of the

separation.[1]

Experimental Data: Fractional Distillation
The following table summarizes experimental data from a fractional distillation of a 2,3-

dimethylpentane and 2-methylhexane mixture, as reported in a study evaluating a highly

efficient fractionating column.[1]

Determination
Boil-up Rate
(ml/min)

Mole Fraction
of 2,3-
Dimethylpenta
ne (Distillate)

Mole Fraction
of 2,3-
Dimethylpenta
ne (Bottoms)

Calculated
Relative
Volatility (α)

1 20.3 0.5876 0.4681 1.00774

2 19.9 0.5916 0.4671 1.00807

3 19.5 0.5880 0.4660 1.00790

Average 19.9 1.00790
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This data was obtained using a still with a known efficiency, and the relative volatility was

calculated using the Fenske equation.[1]

Experimental Protocols
Materials and Equipment

Chemicals:

2,3-Dimethylpentane (≥99% purity)

2-Methylhexane (≥99% purity)

Boiling chips or a magnetic stir bar

Equipment:

High-efficiency fractional distillation column (e.g., 15-theoretical plates or higher) packed

with a suitable material such as Pro-Pak™ or small diameter Raschig rings.[4]

Distillation flask (round-bottom)

Heating mantle with a variable temperature controller

Distillation head with a condenser and reflux control mechanism

Thermometer or temperature probe (accurate to ±0.1°C)

Collection flasks

Gas chromatograph (GC) with a flame ionization detector (FID) or a refractometer for

composition analysis

Standard laboratory glassware and clamps

Safety Precautions
Both 2,3-dimethylpentane and 2-methylhexane are highly flammable liquids and their vapors

can form explosive mixtures with air.[4][5][6][7][8][9] Skin and eye irritation may occur, and
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inhalation of high concentrations of vapors can cause dizziness and drowsiness.[4][5][6][7]

Personal Protective Equipment (PPE): Wear safety goggles, flame-retardant lab coat, and

appropriate chemical-resistant gloves.

Ventilation: Conduct the distillation in a well-ventilated fume hood.

Ignition Sources: Ensure there are no open flames, sparks, or hot surfaces in the vicinity of

the experiment. Use intrinsically safe heating and stirring equipment.

Grounding: Ground all equipment to prevent the buildup of static electricity.[5][9]

Handling: Avoid inhalation of vapors and direct contact with the liquids. In case of a spill,

absorb the liquid with an inert material and dispose of it as hazardous waste.[4][5]

Procedure
Mixture Preparation:

Prepare a binary mixture of 2,3-dimethylpentane and 2-methylhexane of a known

composition (e.g., a 50:50 molar ratio).

Fill the distillation flask to no more than two-thirds of its capacity with the mixture and add

a few boiling chips or a magnetic stir bar.

Apparatus Assembly:

Assemble the fractional distillation apparatus in a fume hood, ensuring all joints are

properly sealed.

The thermometer bulb should be positioned so that the top of the bulb is level with the

bottom of the side arm leading to the condenser.

Distillation Process:

Begin heating the distillation flask gently.
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As the mixture begins to boil and the vapor rises into the column, adjust the heating rate to

establish a steady boil-up rate.

Allow the column to operate at total reflux (no distillate is collected) for a period of time

(e.g., 1 hour) to allow the vapor-liquid equilibrium to be established on each theoretical

plate.

After the equilibration period, begin collecting the distillate at a controlled reflux ratio. For a

high-efficiency separation of close-boiling isomers, a high reflux ratio (e.g., 20:1 or higher)

is recommended.

Maintain a slow and steady distillation rate (e.g., 1-2 drops per second).

Monitor the temperature at the distillation head. It should remain constant as the more

volatile component (2,3-dimethylpentane) distills over.

Collect fractions in separate, labeled flasks. The initial fraction will be the richest in the

lower-boiling 2,3-dimethylpentane.

A sharp rise in temperature at the distillation head indicates that the second component (2-

methylhexane) is beginning to distill in higher concentrations.

Analysis of Fractions:

Analyze the composition of the collected fractions and the remaining liquid in the

distillation flask using gas chromatography or a refractometer.

For GC analysis, a capillary column with a non-polar stationary phase is suitable for

separating C7 alkane isomers.

For refractive index measurements, a calibration curve of refractive index versus mole

fraction should be prepared using known standards.[1]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow of the high-efficiency fractional distillation

process.
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Caption: Workflow for the fractional distillation of 2,3-dimethylpentane and 2-methylhexane.

Logical Relationship of Separation
The separation of 2,3-dimethylpentane and 2-methylhexane is based on their difference in

volatility, which is a direct consequence of their slight difference in boiling points. The following

diagram illustrates this relationship.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15186406?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15186406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical Properties

Volatility Separation

Boiling Point of
2,3-Dimethylpentane

(89.784°C)

2,3-Dimethylpentane is
More Volatile

Boiling Point of
2-Methylhexane

(90.052°C)

Enrichment of 2,3-Dimethylpentane
in Vapor Phase

Click to download full resolution via product page

Caption: Principle of separation based on boiling point and volatility differences.

Conclusion
The high-efficiency fractional distillation of 2,3-dimethylpentane and 2-methylhexane is a

challenging but achievable separation with the appropriate equipment and a carefully controlled

procedure. The use of a distillation column with a high number of theoretical plates and

operation at a high reflux ratio are critical for success. The detailed protocol and safety

information provided in this application note serve as a comprehensive guide for researchers

and scientists requiring purified C7 alkane isomers for their work. The analytical monitoring of

the fraction compositions is essential to verify the effectiveness of the separation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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